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Compound of Interest

Compound Name:
1,3,5-Triazine-2,4,6-triamine,

phosphate

Cat. No.: B019864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the continuous production

of melamine phosphate via reaction crystallization. The described process allows for the

controlled formation of monodisperse melamine phosphate grains, a critical intermediate in the

synthesis of nitrogen-phosphorus flame retardants like melamine pyrophosphate and

polyphosphate.

Introduction
Melamine phosphate is synthesized through an exothermic reaction between melamine and

phosphoric acid. In a continuous process, solid, sparingly water-soluble melamine particles are

dispersed in water to form a slurry. This slurry is then continuously fed into a reactor along with

a phosphoric acid solution. The reaction rapidly produces a sparingly soluble melamine

phosphate precipitate. By carefully controlling process parameters such as residence time,

reactant concentrations, and temperature, it is possible to influence the product's crystal size

distribution, morphology, and purity.

The continuous Mixed-Suspension, Mixed-Product Removal (MSMPR) crystallizer is a well-

suited apparatus for this process, ensuring uniform mixing and consistent product removal. The

following protocols are based on established methodologies for the continuous reaction

crystallization of melamine phosphate in an MSMPR crystallizer.[1][2][3]
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Experimental Protocols
Materials and Equipment

Reagents:

Melamine (solid particles)

Phosphoric acid (e.g., 85% aqueous solution)

Deionized water

Equipment:

MSMPR (Mixed-Suspension, Mixed-Product Removal) crystallizer system[1]

Melamine slurry tank with stirrer

Phosphoric acid solution tank

Peristaltic pumps for melamine slurry and phosphoric acid solution

Buffer tanks for both reactant streams (optional, to dampen pulsations)

Mechanical stirrer for the crystallizer

Thermostatic bath to control crystallizer temperature

Filtration apparatus (e.g., Büchner funnel and vacuum flask)

Drying oven

Particle size analyzer

Specific surface area analyzer

Experimental Workflow Diagram
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Crystallization Product Collection

1. Melamine Slurry Tank 2. Slurry Pump

4. Phosphoric Acid Tank 5. Acid Pump

3. Slurry Buffer Tank

6. Acid Buffer Tank 7. MSMPR Crystallizer Product Suspension Outlet

Click to download full resolution via product page

Caption: Experimental setup for continuous melamine phosphate production.

Procedure
Reactant Preparation:

Prepare an aqueous suspension of melamine in the melamine slurry tank. Concentrations

can range from 5% to 20% (w/w).[1] Ensure the suspension is well-mixed to maintain

homogeneity.

Prepare the phosphoric acid solution in its designated tank. The concentration should be

calculated to achieve the desired molar ratio relative to the melamine feed.

System Startup:

Set the temperature of the MSMPR crystallizer to the desired setpoint, for instance, 20°C,

using a thermostatic bath.[1]

Begin agitation in the crystallizer. A constant stirrer speed of 5 revolutions per second has

been shown to provide sufficient circulation.[1]

Start the continuous feed of both the melamine slurry and the phosphoric acid solution into

the crystallizer at defined flow rates.[1] The pumps should be calibrated to ensure a

constant flow and maintain the desired residence time and reactant molar ratio. A

melamine to phosphoric acid molar ratio of 1.1:1 has been used effectively.[1]
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Steady-State Operation:

Continuously remove the product suspension from the crystallizer at the same flow rate as

the combined feed streams to maintain a constant volume.[1]

Allow the system to reach a steady state. This is typically achieved after a period

equivalent to five residence times has passed.[1] The residence time (τ) can be varied, for

example, between 900 and 1800 seconds, by adjusting the total feed flow rate relative to

the crystallizer volume.[1]

Product Collection and Analysis:

Collect the effluent suspension containing the melamine phosphate crystals.

Filter the collected suspension to separate the solid product from the mother liquor.

Wash the filter cake with deionized water to remove any unreacted species or impurities.

Dry the product in an oven at a suitable temperature (e.g., 110°C) overnight until a

constant weight is achieved.[4]

Analyze the dried product for key quality attributes, including:

Grain size distribution

Specific surface area

Purity

Morphology (e.g., using scanning electron microscopy)

Data Presentation
The following tables summarize the key process parameters and their effects on product

quality, as derived from continuous crystallization studies.

Table 1: Process Parameters for Continuous Melamine Phosphate Crystallization
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Parameter Symbol Value/Range Unit Reference

Crystallizer Type - MSMPR - [1]

Temperature T 20 °C [1]

Melamine:Phosp

horic Acid Molar

Ratio

- 1.1:1 - [1]

Melamine

Suspension

Concentration

- 5 - 20 % (w/w) [1]

Mean Residence

Time
τ 900 - 1800 s [1]

Stirrer Speed - 5 rps [1]

Table 2: Effect of Process Parameters on Product Characteristics

Parameter Varied Observation Reference

Mean Residence Time (τ)

Increasing the residence time

generally leads to an increase

in the average crystal size and

a decrease in the specific

surface area.

[1]

Melamine Concentration

Higher initial melamine

concentrations can lead to

increased nucleation rates,

potentially resulting in smaller

crystal sizes and a wider size

distribution.

[1]

Signaling Pathways and Logical Relationships
The core of this process is the reaction-crystallization pathway. The logical relationship

between the process inputs and the product outputs can be visualized as follows.
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Process Inputs (CPPs)

In-Process Mechanisms

Product Attributes (CQAs)

Residence Time (τ)

Nucleation Rate Crystal Growth Rate

Reactant Concentration Temperature (T) Mixing Rate

Crystal Size Distribution Morphology

Purity Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b019864#continuous-reaction-
crystallization-process-for-melamine-phosphate-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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